2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide
2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0390627
InChI:
InChI=1S/C14H19N3O4/c1-9(2)16-12(18)7-13(19)17-15-8-10-5-4-6-11(21-3)14(10)20/h4-6,8-9,20H,7H2,1-3H3,(H,16,18)(H,17,19)/b15-8+
SMILES:
CC(C)NC(=O)CC(=O)NN=CC1=C(C(=CC=C1)OC)O
Molecular Formula:
C14H19N3O4
Molecular Weight:
293.32g/mol
2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide
CAS No.:
Cat. No.: VC0390627
Molecular Formula: C14H19N3O4
Molecular Weight: 293.32g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C14H19N3O4 |
|---|---|
| Molecular Weight | 293.32g/mol |
| IUPAC Name | N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-N-propan-2-ylpropanediamide |
| Standard InChI | InChI=1S/C14H19N3O4/c1-9(2)16-12(18)7-13(19)17-15-8-10-5-4-6-11(21-3)14(10)20/h4-6,8-9,20H,7H2,1-3H3,(H,16,18)(H,17,19)/b15-8+ |
| Standard InChI Key | CJLWMWZUQINQSM-OVCLIPMQSA-N |
| SMILES | CC(C)NC(=O)CC(=O)NN=CC1=C(C(=CC=C1)OC)O |
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